Cas no 1804952-05-3 (3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1804952-05-3
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4862228
• Update Time: 2025-06-23

3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c1-3-2-4(7(10)11)15-6(5(3)9)8(12,13)14/h2,7H,1H3
• InChI Key： VMLFSFIMOZYXBD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC(C(F)F)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine

Introduction to 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1804952-05-3)

3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804952-05-3, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of bromine, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The molecular structure of 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a bromine atom at the 3-position, a difluoromethyl group at the 6-position, a methyl group at the 4-position, and another trifluoromethyl group at the 2-position. This arrangement of substituents imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in medicinal chemistry to construct biaryl structures.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways relevant to human health and disease. 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine has emerged as a key building block in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds that exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and metabolic disorders. The presence of multiple fluorinated groups enhances the lipophilicity and metabolic stability of derived compounds, which are critical factors for their pharmacokinetic profiles.

One of the most compelling aspects of 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Researchers have leveraged the scaffold of this compound to design molecules that selectively inhibit specific kinases by mimicking natural substrates or interfering with ATP binding. The difluoromethyl and trifluoromethyl groups contribute to favorable interactions with the active site residues of kinases, improving binding affinity and selectivity.

Furthermore, the compound has shown promise in preclinical studies as a precursor for antiviral agents. The structural features that make it attractive for kinase inhibition also contribute to its potential efficacy against viral proteases and polymerases. The fluorinated substituents enhance the resistance of derived compounds to metabolic degradation by enzymes such as cytochrome P450 monooxygenases, thereby extending their half-life in vivo. This property is particularly valuable for therapeutic applications where sustained drug levels are essential for efficacy.

The synthesis of 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine presents an interesting challenge due to the complexity of its substituent pattern. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient construction of biaryl systems containing multiple fluorinated groups. Additionally, transition metal-catalyzed functionalization strategies have enabled the introduction of bromine atoms at specific positions on the pyridine ring with high regioselectivity.

Recent publications highlight the utility of this compound in fragment-based drug discovery programs. Fragment-based approaches involve screening small libraries of low-molecular-weight compounds to identify lead structures that bind to biological targets with high affinity. 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine has been used as a fragment scaffold to generate hits against various protein targets by appending additional functional groups through iterative chemical modifications. This modular approach allows for rapid optimization and derivatization, accelerating the drug discovery process.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties by influencing solubility, bioavailability, metabolic stability, and binding affinity. In particular, difluoromethylation and trifluoromethylation are strategies that have been extensively explored for enhancing drug-like characteristics. 3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine exemplifies how these modifications can be integrated into a single molecular entity to create highly potent and selective therapeutic agents.

In conclusion,3-Bromo-6-(difluoromethyl)-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1804952-05-3) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules targeting various diseases, particularly cancer and viral infections. The ongoing exploration of its synthetic applications and biological activities underscores its importance as a building block in modern drug discovery efforts.